Cas no 89157-94-8 (4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt)

• Product Name: 4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt
• CAS No: 89157-94-8
• MF: C₁₆H₁₅NaO₉
• MW: 374.274676561356
• MDL: MFCD09750655
• CID: 711161
• PubChem ID: 3683392
• Update Time: 2025-06-09

4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt Chemical and Physical Properties

Names and Identifiers

• a-L-Idopyranosiduronic acid,4-methyl-2-oxo-2H-1-benzopyran-7-yl, monosodium salt (9CI)
• 4-Methylumbelliferyl α-L-Idopyranosiduronic Acid, Sodium Salt
• 4-Methylumbelliferyl
• a-L-Idopyranosiduronic acid,4-methyl-2-oxo-2H-1-benzopyran-7-yl,monosodium salt
• AKOS030242994
• 89157-94-8
• 4-Methylumbelliferyl alpha-L-Idopyranosiduronic acid, Sodium Salt
• SB48261
• W-204014
• Sodium (2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-((4-methyl-2-oxo-2H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate
• 4-Methylumbelliferyl alpha -L-Idopyranosiduronic acid, Sodium Salt
• FT-0672339
• sodium;3,4,5-trihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxane-2-carboxylate
• 4-Methylumbelliferyl-alpha-L-idopyranosiduronic acid, sodium salt
• 4-Methylumbelliferyla-L-idopyranosiduronicacidsodiumsalt
• [(3S,4S,6S)-3,4,5-Trihydroxy-6-(4-methyl-2-oxo-chromen-7-yl)oxy-tetrahydropyran-2-carbonyl]oxysodium
• sodium 3,4,5-trihydroxy-6-[(4-methyl-2-oxochromen-7-yl)oxy]oxane-2-carboxylate
• 4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt

• MDL： MFCD09750655
• Inchi： 1S/C16H16O9.Na/c1-6-4-10(17)24-9-5-7(2-3-8(6)9)23-16-13(20)11(18)12(19)14(25-16)15(21)22;/h2-5,11-14,16,18-20H,1H3,(H,21,22);/q;+1/p-1
• InChI Key： DJVQUWOKCARXPZ-UHFFFAOYSA-M
• SMILES： [Na+].O1C(C(C(C(C1C(=O)[O-])O)O)O)OC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 374.06100
• Monoisotopic Mass: 374.06137633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Melting Point: 193-195°C
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 149.49000
• LogP: -1.96230

4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Additional information on 4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt

Comprehensive Overview of 4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt (CAS No. 89157-94-8)

4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt (CAS No. 89157-94-8) is a specialized fluorogenic substrate widely utilized in biochemical and enzymatic research. This compound, often abbreviated as 4-MU-IdoA, is particularly valuable for studying glycosidase enzymes, including a-L-iduronidase, which plays a critical role in lysosomal storage disorders such as mucopolysaccharidosis type I (MPS I). The sodium salt form enhances its solubility, making it ideal for in vitro assays and high-throughput screening applications.

In recent years, the demand for 4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt has surged due to its relevance in rare disease research and drug discovery. With the growing focus on precision medicine and enzyme replacement therapies (ERT), researchers are increasingly relying on fluorogenic substrates like this to monitor enzymatic activity and screen potential therapeutics. Its compatibility with fluorescence microscopy and microplate readers further solidifies its utility in modern laboratories.

The compound's mechanism of action involves the cleavage of the a-L-idopyranosiduronic acid moiety by specific glycosidases, releasing the fluorescent 4-methylumbelliferone (4-MU). This property makes it a gold standard for enzyme kinetics studies and diagnostic assays. Notably, its application extends to biomarker discovery and lysosomal storage disorder diagnostics, areas that have gained significant traction in the era of personalized healthcare.

From a technical perspective, 4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt exhibits high purity (>98%) and stability under recommended storage conditions (-20°C). Its molecular weight (MW: 382.3 g/mol) and excitation/emission maxima (~365 nm/450 nm) align with standard fluorophore detection systems, ensuring seamless integration into existing protocols. Researchers frequently inquire about its optimized assay conditions, which typically involve pH 4.5-5.0 buffers to mimic lysosomal environments.

Beyond academic research, this compound has found applications in pharmaceutical quality control and biomanufacturing. As regulatory agencies emphasize enzymatic characterization of biologic drugs, substrates like 4-MU-IdoA become indispensable tools for verifying batch consistency. The rise of AI-driven drug development has also created synergies, where high-quality biochemical data from such substrates feed machine learning models for target identification.

Environmental and safety considerations for 4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt follow standard laboratory chemical guidelines. While not classified as hazardous, proper handling with PPE (gloves, lab coat) is recommended. Disposal should comply with institutional protocols for organic compounds. These practical aspects are frequently searched by new researchers entering the field of glycobiology or diagnostic reagent formulation.

The future outlook for 4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt remains promising, particularly with advancements in high-content screening technologies and organ-on-a-chip systems. Its role in validating gene therapy efficacy for metabolic disorders positions it at the forefront of translational research. As the scientific community addresses questions about enzyme substrate specificity and kinetic parameters, this compound will continue to serve as a critical reference material.

For researchers seeking alternatives or derivatives, related compounds like 4-Methylumbelliferyl β-D-glucuronide or 4-MU-N-acetyl-α-D-glucosaminide may be considered for comparative studies. However, the unique specificity of 4-MU-IdoA for α-L-iduronidase ensures its irreplaceable status in certain applications. Recent publications (2022-2023) highlight its use in novel CRISPR-edited cell models of metabolic diseases, demonstrating its enduring relevance.

In summary, 4-Methylumbelliferyl a-L-Idopyranosiduronic Acid, Sodium Salt (CAS No. 89157-94-8) represents a cornerstone reagent in glycoscience research. Its intersection with diagnostic development, therapeutic monitoring, and basic enzymology ensures sustained demand. As research trends evolve toward multi-omics integration and single-cell analysis, this fluorogenic substrate will likely adapt to new technological paradigms while maintaining its fundamental utility.